Cas no 1738-87-0 (Benzyloxycarbonyl-L-leucine p-nitrophenyl ester)

• Product name: Benzyloxycarbonyl-L-leucine p-nitrophenyl ester
• CAS No: 1738-87-0
• MF: C₂₀H₂₂N₂O₆
• MW: 386.39848
• MDL: MFCD00024656
• CID: 154838

Benzyloxycarbonyl-L-leucine p-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzyloxycarbonyl-L-leucine p-nitrophenyl ester
• (S)-4-Nitrophenyl 2-(((benzyloxy)carbonyl)-amino)-4-methylpentanoate
• (S)-4-Nitrophenyl 2-(((benzyloxy)carbonyl)amino)-4-methylpentanoate
• L-Leucine,N-[(phenylmethoxy)carbonyl]-, 4-nitrophenyl ester
• Z-Leu-ONp
• Z-L-Leu-ONp
• (4-nitrophenyl) (2S)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoate
• CBZ-LEU-ONP
• Z-LEUCINE-ONP
• Z-L-Leu-(p-Nitrophenyl)OH
• CBZ-L-LEU-P-NITROPHENYL ESTER
• Z-L-LEUCINE 4-NITROPHENYL ESTER
• Z-L-LEUCINE-P-NITROPHENYL ESTER
• P-NITROPHENYLCARBOBENZOXY-L-LEUCINE
• N-CBZ-L-LEUCINE-P-NITROPHENYL ESTER

• MDL： MFCD00024656
• Inchi： InChI=1S/C20H22N2O6/c1-14(2)12-18(21-20(24)27-13-15-6-4-3-5-7-15)19(23)28-17-10-8-16(9-11-17)22(25)26/h3-11,14,18H,12-13H2,1-2H3,(H,21,24)/t18-/m0/s1
• InChI Key： UALXQWNUXKECJD-SFHVURJKSA-N
• SMILES： CC(C[C@H](NC(OCC1=CC=CC=C1)=O)C(OC2=CC=C([N+]([O-])=O)C=C2)=O)C

Computed Properties

• Exact Mass: 386.14800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 11

Experimental Properties

• PSA: 110.45000
• LogP: 4.75540

Benzyloxycarbonyl-L-leucine p-nitrophenyl ester Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8

Benzyloxycarbonyl-L-leucine p-nitrophenyl ester Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%